Cas no 2294-88-4 (3-Butyl-1H-indene)

3-Butyl-1H-indene structure
3-Butyl-1H-indene structure
Product Name:3-Butyl-1H-indene
CAS No:2294-88-4
MF:C13H16
MW:172.266143798828
CID:2836829
PubChem ID:13330204
Update Time:2025-04-21

3-Butyl-1H-indene Chemical and Physical Properties

Names and Identifiers

    • 2294-88-4
    • DTXSID80537046
    • DTXCID80487835
    • 3-Butyl-1H-indene
    • Inchi: 1S/C13H16/c1-2-3-6-11-9-10-12-7-4-5-8-13(11)12/h4-5,7-9H,2-3,6,10H2,1H3
    • InChI Key: XSXQCNPTMDUCFF-UHFFFAOYSA-N
    • SMILES: C1(=CCC2C=CC=CC1=2)CCCC

Computed Properties

  • Exact Mass: 172.125200510Da
  • Monoisotopic Mass: 172.125200510Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų
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